2-((1-((5-Chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine

• IUPAC Name: 2-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl]oxy-5-fluoropyrimidine
• InChI: InChI=1S/C12H11ClFN3O3S2/c13-10-1-2-11(21-10)22(18,19)17-4-3-9(7-17)20-12-15-5-8(14)6-16-12/h1-2,5-6,9H,3-4,7H2
• InChI Key: WYDXSQPJDKONNI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)F)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H11ClFN3O3S2
• Molecular Weight: 363.8 g/mol

Description

2-((1-((5-Chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Crystal Structures and Interaction Motifs

Research on the crystal structures of pyrimidine and aminopyrimidine derivatives, including those related to "2-((1-((5-Chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine", has revealed the formation of hydrogen-bonded bimolecular ring motifs and their significant role in mimicking the carboxylate anion's mode of association. This insight into hydrogen bonding and structural motifs can inform the design of new materials and pharmaceuticals (Balasubramani, Muthiah, & Lynch, 2007).

Antitumor and Antibacterial Applications

A series of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, which could include structural analogs of the compound , have been synthesized and demonstrated potent antitumor and antibacterial activities. This research highlights the therapeutic potential of such compounds against various cancer cell lines and bacterial strains (Hafez, Alsalamah, & El-Gazzar, 2017).

Development of Antitumor Agents

Sulfonamide derivatives, potentially related to the compound of interest, have been designed and synthesized, showing high antitumor activity with low toxicity. These findings suggest the compound's framework could be beneficial in developing new antitumor drugs with improved therapeutic indexes (Huang, Lin, & Huang, 2001).

Polymer Applications

In the realm of materials science, derivatives of pyrimidine, such as "2-((1-((5-Chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-fluoropyrimidine", could contribute to the development of novel polymer electrolyte membranes for high-temperature fuel cells. These membranes have shown excellent film-forming properties, mechanical integrity, and high thermal stability, crucial for fuel cell applications (Pefkianakis, Deimede, Daletou, Gourdoupi, & Kallitsis, 2005).